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Compound of Interest

Compound Name: Dimercury(l) oxalate

Cat. No.: B1630214

In-Depth Technical Guide to Mercurous Oxalate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mercurous oxalate (Hg2C204), also known as dimercury(l) oxalate, is an inorganic compound
of mercury in the +1 oxidation state with the oxalate anion. Unlike its mercuric counterpart,
mercurous oxalate contains the dimeric cation [Hgz]?*. This guide provides a comprehensive
overview of the known physical and chemical properties of mercurous oxalate, including
available quantitative data, experimental protocols for its preparation, and a discussion of its
thermal decomposition. Due to the relative scarcity of detailed research on mercurous oxalate
compared to mercuric oxalate, this guide synthesizes available information and highlights
areas where further investigation is needed.

Core Properties of Mercurous Oxalate
Physical Properties

Quantitative data on the physical properties of mercurous oxalate is not extensively
documented in readily available literature. Much of the existing data is qualitative or inferred
from its chemical behavior.
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Property Value/Description
Chemical Formula C2Hg204[1]

Molecular Weight 489.20 g/mol [1]

CAS Number 2949-11-3[1]

Appearance Crystalline solid

Solubility in Water Insoluble

Solubility in Acids Slightly soluble in nitric acid
Solubility Product Constant (Ksp) pKsp =12.76

Chemical Properties

Mercurous oxalate's chemical behavior is characterized by its insolubility and its decompaosition
upon heating.

Solubility and Precipitation: Mercurous oxalate is known to be insoluble in water and cold dilute
nitric acid. This property has been historically utilized in analytical chemistry for the separation
and determination of mercury. The precipitation of mercurous oxalate can be achieved by
reacting a soluble mercurous salt, such as mercurous nitrate, with oxalic acid or a soluble
oxalate salt.

Thermal Decomposition: While specific studies detailing the thermal decomposition mechanism
of mercurous oxalate are limited, the decomposition of related metal oxalates suggests a
process involving the breakdown of the oxalate anion and a change in the oxidation state of the
metal. For comparison, the thermal decomposition of mercuric oxalate has been studied and is
known to be sensitive to light and pre-irradiation. It is plausible that mercurous oxalate
decomposes upon heating to form elemental mercury and carbon dioxide, though the precise
stoichiometry and intermediates are not well-established.

Experimental Protocols
Synthesis of Mercurous Oxalate (Precipitation Method)
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This protocol is adapted from historical analytical methods for the precipitation of mercurous
oxalate.

Objective: To synthesize mercurous oxalate via precipitation from an aqueous solution of
mercurous nitrate and a soluble oxalate.

Materials:

e Mercurous nitrate (Hg2(NOs)2)

o Ammonium oxalate ((NH4)2C204) or Oxalic acid (H2C204)
e Dilute nitric acid

» Deionized water

o Asbestos or sintered glass crucible

« Filtration apparatus

Procedure:

o Preparation of Mercurous Nitrate Solution: Prepare a solution of mercurous nitrate in
deionized water. A small amount of dilute nitric acid should be added to prevent the formation
of basic salts.

» Precipitation: To the mercurous nitrate solution, add a solution of ammonium oxalate or
oxalic acid dropwise with constant stirring. A white crystalline precipitate of mercurous
oxalate will form.

o Digestion: Gently warm the mixture and allow it to stand for a period to encourage complete
precipitation and the formation of larger, more easily filterable crystals.

« Filtration and Washing: Collect the precipitate by vacuum filtration using an asbestos or
sintered glass crucible. Wash the precipitate several times with cold deionized water to
remove any soluble impurities.

e Drying: Dry the purified mercurous oxalate in a desiccator over a suitable drying agent.
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Visualizations
Experimental Workflow for Mercurous Oxalate Synthesis

The following diagram illustrates the key steps in the laboratory synthesis of mercurous
oxalate.
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Click to download full resolution via product page

Synthesis of Mercurous Oxalate Workflow

Postulated Thermal Decomposition Pathway

This diagram outlines a plausible pathway for the thermal decomposition of mercurous oxalate
based on the behavior of other simple metal oxalates.
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Postulated Thermal Decomposition of Mercurous Oxalate

Safety and Handling

Mercurous oxalate, like all mercury compounds, is highly toxic. It should be handled with
extreme care in a well-ventilated fume hood. Appropriate personal protective equipment,
including gloves, safety goggles, and a lab coat, must be worn at all times. Exposure can occur
through inhalation, ingestion, or skin contact. All waste containing mercurous oxalate must be
disposed of as hazardous waste according to institutional and governmental regulations.

Conclusion

This technical guide provides a summary of the currently available information on the physical
and chemical properties of mercurous oxalate. While its basic identity and solubility
characteristics are established, there is a notable lack of comprehensive quantitative data,
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particularly regarding its physical constants, detailed thermal decomposition mechanism, and
spectroscopic properties. The provided experimental protocol for its synthesis is based on
established analytical precipitation methods. The visualizations offer a conceptual framework
for its synthesis and potential thermal decomposition. Further research is warranted to fully
characterize this compound and distinguish its properties from those of the more commonly
studied mercuric oxalate. Such studies would be valuable for a more complete understanding
of mercury coordination chemistry and the behavior of metal oxalates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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